Cas no 1218915-79-7 (tert-butyl N-3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-ylcarbamate)

• Product Name: tert-butyl N-3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-ylcarbamate
• CAS No: 1218915-79-7
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 5673674
• PubChem ID: 59253305
• Update Time: 2025-11-02

tert-butyl N-3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2185599
• [3-(2-hydroxy-1,1-dimethyl-ethyl)-isoxazol-5-yl]-carbamic acid tert-butyl ester
• EN300-26665445
• tert-butyl N-[3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-yl]carbamate
• RXYNULUVWJVMAS-UHFFFAOYSA-N
• [3-(2-Hydroxy-1,1-dimethyl-ethyl)-isoxazol-5-yl]carbamic acid tert-butyl ester
• 1218915-79-7
• tert-butyl N-3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-ylcarbamate

• Inchi： 1S/C12H20N2O4/c1-11(2,3)17-10(16)13-9-6-8(14-18-9)12(4,5)7-15/h6,15H,7H2,1-5H3,(H,13,16)
• InChI Key： RXYNULUVWJVMAS-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(C)(C)CO)=NO1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on tert-butyl N-3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-ylcarbamate

Comprehensive Overview of tert-butyl N-3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-ylcarbamate (CAS No. 1218915-79-7)

The compound tert-butyl N-3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-ylcarbamate (CAS No. 1218915-79-7) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2-oxazole ring and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and development.

One of the key features of tert-butyl N-3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-ylcarbamate is its role as a building block in medicinal chemistry. The presence of the hydroxy and methylpropan-2-yl groups enhances its reactivity, allowing for further functionalization. This versatility has led to its use in the design of novel therapeutics, particularly in areas such as anti-inflammatory and antimicrobial agents. The compound's CAS No. 1218915-79-7 is frequently searched in scientific databases, reflecting its growing importance in research.

In recent years, the demand for tert-butyl carbamate-based intermediates has surged, driven by advancements in synthetic methodologies and the need for efficient drug candidates. The compound's 1,2-oxazole core is particularly noteworthy, as this heterocycle is known for its stability and bioactivity. Researchers are exploring its potential in targeted drug delivery systems, leveraging its hydroxy group for conjugation with other pharmacophores. This aligns with current trends in personalized medicine and precision therapeutics.

Another area of interest is the compound's application in agrochemicals. The tert-butyl N-3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-ylcarbamate structure offers unique properties that can be harnessed for crop protection. Its potential as a precursor for herbicides or fungicides is under investigation, addressing global challenges in sustainable agriculture. The CAS No. 1218915-79-7 is often referenced in patents and research papers, highlighting its relevance in this field.

From a synthetic perspective, the compound's preparation involves multi-step organic reactions, often starting from readily available precursors. The incorporation of the tert-butyl carbamate group is a critical step, requiring careful optimization to ensure high yield and purity. Modern techniques such as flow chemistry and catalysis are being employed to streamline its production, meeting the needs of large-scale applications. This aligns with the industry's focus on green chemistry and cost-effective manufacturing.

In conclusion, tert-butyl N-3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-ylcarbamate (CAS No. 1218915-79-7) represents a versatile and valuable compound in both pharmaceutical and agrochemical research. Its unique structural features, including the 1,2-oxazole ring and hydroxy functionality, make it a promising candidate for further exploration. As scientific interest grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and agriculture.